Cas no 1805634-56-3 (Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate
• CAS No: 1805634-56-3
• MF: C₁₀H₅F₄NO₂S
• MW: 279.210815191269
• CID: 4952510
• Update Time: 2025-06-14

Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F4NO2S/c1-17-9(16)5-2-3-7(18-10(12,13)14)8(11)6(5)4-15/h2-3H,1H3
• InChI Key： YCCSJEMHXHSBJL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OC)=C(C#N)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate (CAS: 1805634-56-3)

Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate (CAS: 1805634-56-3) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by the presence of cyano, fluoro, and trifluoromethylthio functional groups, has been explored for its utility in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for multidisciplinary research.

The synthesis of Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to facilitate the introduction of the trifluoromethylthio group, achieving a yield of over 85%. This advancement addresses previous challenges associated with the instability of the trifluoromethylthio moiety under conventional reaction conditions.

In the realm of pharmaceutical research, Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate has been investigated as a key intermediate in the development of kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of compounds targeting EGFR (epidermal growth factor receptor) mutations. The fluorinated and trifluoromethylthio groups were found to enhance binding affinity and metabolic stability, leading to promising preclinical results in non-small cell lung cancer models.

Beyond its pharmaceutical applications, this compound has also shown potential in agrochemical research. A recent report in Pest Management Science (2024) highlighted its derivative's efficacy as a fungicide against Botrytis cinerea, a common plant pathogen. The trifluoromethylthio group was identified as critical for bioactivity, suggesting a broader utility of Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate in the design of next-generation agrochemicals.

Despite these advancements, challenges remain in the large-scale production and environmental impact assessment of Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate. Researchers are actively exploring greener synthetic routes and evaluating the compound's biodegradability. A 2024 review in Green Chemistry emphasized the need for sustainable approaches to harness the full potential of this versatile molecule while minimizing ecological risks.

In conclusion, Methyl 2-cyano-3-fluoro-4-(trifluoromethylthio)benzoate (CAS: 1805634-56-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated bioactivities make it a valuable target for further investigation. Future research directions may include the exploration of its applications in materials science, such as in the development of fluorinated polymers, as well as continued optimization of its synthetic and pharmacological properties.